Cas no 859824-04-7 (2-Phenylmorpholine hydrobromide)

• Product Name: 2-Phenylmorpholine hydrobromide
• CAS No: 859824-04-7
• MF: C₁₀H₁₄BrNO
• MW: 244.1283
• CID: 4937482
• Update Time: 2025-06-29

2-Phenylmorpholine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Phenylmorpholine hydrobromide
• NSC27448

• Inchi： 1S/C10H13NO.BrH/c1-2-4-9(5-3-1)10-8-11-6-7-12-10;/h1-5,10-11H,6-8H2;1H
• InChI Key： FAWIGINBSZKAOF-UHFFFAOYSA-N
• SMILES： Br[H].O1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 21.3

Additional information on 2-Phenylmorpholine hydrobromide

Introduction to 2-Phenylmorpholine Hydrobromide (CAS No. 859824-04-7) in Modern Chemical and Pharmaceutical Research

2-Phenylmorpholine Hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 859824-04-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This organohalogen derivative of morpholine has garnered attention due to its versatile applications in medicinal chemistry, particularly as a key intermediate in synthesizing bioactive molecules. The structural motif of 2-phenylmorpholine combines the nitrogen-rich morpholine ring with a phenyl substituent, endowing it with unique physicochemical properties that make it valuable in designing novel therapeutic agents.

The hydrobromide salt form enhances the compound's solubility and stability, making it more amenable for formulation into pharmaceutical products. In recent years, 2-phenylmorpholine hydrobromide has been explored in various research domains, including antiviral, anti-inflammatory, and anticancer drug discovery. Its molecular framework allows for facile modifications, enabling chemists to fine-tune its pharmacological profile for specific therapeutic targets.

One of the most compelling aspects of 2-phenylmorpholine hydrobromide is its role as a scaffold in developing small-molecule inhibitors. For instance, studies have demonstrated its potential in targeting enzymes involved in viral replication and tumor progression. The phenyl group provides a hydrogen bond acceptor site, while the morpholine nitrogen can engage in coordination with metal ions or biological residues, enhancing binding affinity. This dual functionality has been exploited in designing molecules that interact with proteins such as kinases and proteases.

Recent advancements in computational chemistry have further highlighted the significance of 2-phenylmorpholine hydrobromide. Molecular docking simulations have revealed that its structure can effectively occupy binding pockets of interest, suggesting its utility as a lead compound for drug development. Moreover, virtual screening campaigns have identified derivatives of this compound that exhibit improved pharmacokinetic properties, including enhanced bioavailability and reduced toxicity.

In the context of medicinal chemistry, the synthesis of 2-phenylmorpholine hydrobromide has been optimized through various methodologies. Classical approaches involve nucleophilic substitution reactions between morpholine derivatives and phenyl halides, followed by salt formation with hydrobromic acid. However, modern synthetic strategies employ catalytic methods to improve efficiency and minimize waste. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the phenyl-morpholine core with high regioselectivity.

The pharmacological potential of 2-phenylmorpholine hydrobromide has been investigated across multiple disease models. Preclinical studies have shown promising results in its ability to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with voltage-gated calcium channels has been explored as a potential therapeutic strategy for neurological disorders. These findings underscore the compound's versatility and highlight its importance as a building block in drug discovery.

The chemical stability of 2-phenylmorpholine hydrobromide is another critical factor influencing its utility in pharmaceutical applications. The hydrobromide salt form exhibits good shelf-life under controlled conditions, making it suitable for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure purity and consistency during synthesis and formulation.

Future directions in research on 2-phenylmorpholine hydrobromide may include exploring its role in targeted drug delivery systems. Nanotechnology-based platforms have shown promise in enhancing the delivery efficiency of small molecules like this one by protecting them from degradation and improving their bioavailability. Additionally, combination therapies involving 2-phenylmorpholine hydrobromide with other bioactive compounds could yield synergistic effects, leading to more effective treatments for complex diseases.

In conclusion, 2-phenylmorpholine hydrobromide (CAS No. 859824-04-7) represents a valuable asset in chemical and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and pharmacological potential, make it an attractive candidate for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors aimed at addressing unmet medical needs.